methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate

• IUPAC Name: methyl N-[4-(1,3-dihydroxyisoindol-2-yl)benzoyl]iminocarbamate
• InChI: InChI=1S/C17H13N3O5/c1-25-17(24)19-18-14(21)10-6-8-11(9-7-10)20-15(22)12-4-2-3-5-13(12)16(20)23/h2-9,22-23H,1H3
• InChI Key: REWKTYSXVHATJL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N=NC(=O)C1=CC=C(C=C1)N2C(=C3C=CC=CC3=C2O)O
• Molecular Formula: C17H13N3O5
• Molecular Weight: 339.30 g/mol

Description

Methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate is not fully understood. However, it has been proposed that the compound exerts its antitumor activity by inducing apoptosis, inhibiting angiogenesis, and suppressing tumor cell migration and invasion. It has also been suggested that the compound exerts its anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
Methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate has been shown to exhibit various biochemical and physiological effects. It has been found to decrease the levels of reactive oxygen species and lipid peroxidation in cells, indicating its potential as an antioxidant. It has also been shown to increase the levels of glutathione, an important antioxidant molecule, in cells. In addition, the compound has been found to modulate the levels of various signaling molecules, such as NF-κB, MAPK, and PI3K/Akt, which play important roles in cell proliferation, differentiation, and survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate in lab experiments is its high purity level, which ensures the reproducibility of the results. In addition, the compound is relatively easy to synthesize and can be obtained in large quantities. However, one of the major limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate. One of the potential directions is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. Another potential direction is to study its mechanism of action in more detail, in order to identify new targets for drug development. Finally, it would be interesting to explore the potential use of this compound in combination with other drugs, in order to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate involves the reaction between 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid hydrazide and methyl 2-bromo-3-oxobutanoate. The reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is a white solid with a high purity level.

Scientific Research Applications

Methyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoyl]hydrazinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial activities. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.